Cas no 1249747-21-4 (2-bromo-N-[(oxan-4-yl)methyl]aniline)

• Product Name: 2-bromo-N-[(oxan-4-yl)methyl]aniline
• CAS No: 1249747-21-4
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5098628
• PubChem ID: 62384565
• Update Time: 2026-03-02

2-bromo-N-[(oxan-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, N-(2-bromophenyl)tetrahydro-
• 2-bromo-N-[(oxan-4-yl)methyl]aniline
• 1249747-21-4
• EN300-169683
• AKOS011671307
• F83401
• CS-0265984
• 2-bromo-N-(oxan-4-ylmethyl)aniline
• 2-Bromo-N-((tetrahydro-2h-pyran-4-yl)methyl)aniline

• Inchi： 1S/C12H16BrNO/c13-11-3-1-2-4-12(11)14-9-10-5-7-15-8-6-10/h1-4,10,14H,5-9H2
• InChI Key： XTCUNADSDLAIIP-UHFFFAOYSA-N
• SMILES： C1OCCC(CNC2=CC=CC=C2Br)C1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-bromo-N-[(oxan-4-yl)methyl]aniline

Introduction to 2-Bromo-N-[(Oxan-4-yl)methyl]Aniline (CAS No. 1249747-21-4)

2-Bromo-N-[(Oxan-4-yl)methyl]aniline (CAS No. 1249747-21-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a bromo-substituted aniline moiety with a tetrahydro-2H-pyran (oxane) ring. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The bromo-substituted aniline moiety is particularly noteworthy due to its reactivity and versatility in chemical transformations. Anilines are fundamental building blocks in the synthesis of numerous pharmaceuticals, dyes, and polymers. The presence of the bromine atom on the aromatic ring provides a handle for further functionalization, enabling the introduction of additional substituents through various substitution reactions. This flexibility is crucial for the development of drug candidates with optimized pharmacological profiles.

The tetrahydro-2H-pyran (oxane) ring is another key feature of 2-bromo-N-[(oxan-4-yl)methyl]aniline. This cyclic ether is known for its stability and ability to influence the conformational properties of molecules. In medicinal chemistry, such rings are often used to enhance the bioavailability and metabolic stability of drug candidates. The oxane ring in this compound can also serve as a scaffold for further derivatization, allowing for the exploration of a wide range of structural analogs.

Recent research has highlighted the potential applications of 2-bromo-N-[(oxan-4-yl)methyl]aniline in various areas. In medicinal chemistry, this compound has been investigated as a starting material for the synthesis of novel antitumor agents. Studies have shown that derivatives of this compound exhibit promising antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound in drug discovery efforts.

In materials science, 2-bromo-N-[(oxan-4-yl)methyl]aniline has been explored as a precursor for the preparation of functional polymers and organic semiconductors. The combination of the aromatic aniline moiety and the oxane ring provides a platform for designing materials with tailored electronic and optical properties. For example, researchers have synthesized conjugated polymers using this compound as a monomer, resulting in materials with high charge carrier mobility and excellent photovoltaic performance.

The synthetic accessibility of 2-bromo-N-[(oxan-4-yl)methyl]aniline is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution reactions. These methods allow for high yields and good purity, making it feasible to produce large quantities for both research and industrial applications.

In conclusion, 2-bromo-N-[(oxan-4-yl)methyl]aniline (CAS No. 1249747-21-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and versatile reactivity make it an attractive starting material for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.